N,N-dimethyl sphingosine (d17:1)

• Molecular Formula: C19H39NO2
• Molecular Weight: 313.5 g/mol
• InChI: InChI=1S/C19H39NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)18(17-21)20(2)3/h15-16,18-19,21-22H,4-14,17H2,1-3H3
• InChIKey: GGSFJHOOJSIRKL-UHFFFAOYSA-N

N,N-Dimethyl Sphingosine (d17:1) Overview

N,N-Dimethyl Sphingosine (d17:1) (CAS 474943-92-5) is a synthetic, dimethylated derivative of the C17 sphingoid base sphingosine (d17:1) . It is a tertiary amine aminodiol with the chemical formula C19H39NO2 and a molecular weight of 313.5 g/mol [1]. As a sphingolipid analog, its primary scientific utility lies in its role as an inhibitor of sphingosine kinase (SphK), thereby modulating the critical balance between pro-apoptotic sphingosine/ceramide and pro-survival sphingosine-1-phosphate (S1P) [2]. This compound is specifically employed as a research tool to investigate sphingolipid metabolism, particularly in the context of cancer cell signaling and as an internal standard in quantitative lipidomics [3].

Pathway Study Sphingosine kinase inhibition research

ISTD Workflow Non-endogenous C17 internal standard for sphingolipidomics

Disease Model IDH1-mutant glioma cell model studies

Signaling Apoptosis and sphingolipid signaling pathway research

• [1] PubChem. N,N-Dimethylsphingosine. National Center for Biotechnology Information. CID 6438394. View Source
• [2] Yatomi, Y., et al. (1996). N,N-dimethylsphingosine inhibition of sphingosine kinase and sphingosine 1-phosphate activity in human platelets. Biochemistry, 35(2), 626-633. View Source
• [3] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

N,N-Dimethyl Sphingosine (d17:1) Selection Factors

In scientific procurement, substituting N,N-dimethyl sphingosine (d17:1) with a generic sphingosine kinase inhibitor (e.g., the more common d18:1 DMS or small molecule SKI-II) is not functionally equivalent and can lead to flawed experimental outcomes. The precise C17 alkyl chain length of d17:1 is critical for its use as a non-endogenous internal standard in mass spectrometry-based lipidomics, ensuring accurate quantification without interference from biological C18 sphingoid bases [1]. Furthermore, its specific dimethylation confers a distinct spectrum of kinase inhibition compared to unsubstituted sphingosine or other analogs, with demonstrated selectivity in specific cellular contexts, such as the synthetic lethal interaction observed in IDH1-mutant gliomas [2]. Thus, the compound's value is derived from its exact molecular structure, which dictates its unique analytical and biological properties.

Chain-length interference C18 analogs may co-elute with endogenous sphingolipids, undermining ISTD quantification accuracy.

Biological divergence d18:1 DMS may not replicate the d17:1 + C17-sphingosine synthetic lethality in IDH1-mutant glioma models.

Inhibitor profile shift General SphK inhibitors lack the chain-length-dependent interaction required for this model context.

• [1] Bielawski, J., et al. (2006). Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography–tandem mass spectrometry. Methods, 39(2), 82-91. View Source
• [2] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

N,N-Dimethyl Sphingosine (d17:1) Differentiation Evidence

Differential Downregulation in IDH1-Mutant Glioma

N,N-dimethylsphingosine (NDMS), which encompasses the d17:1 species, was identified as a significantly downregulated metabolite specifically in IDH1-mutant glioma cell lines upon treatment with the IDH1 inhibitor AGI5198, an effect not observed in IDH-wildtype cells [1]. This differential regulation highlights a unique vulnerability in the sphingolipid pathway of IDH1-mutant cancers, which is not apparent with other sphingolipid metabolites. The study further demonstrated that while other sphingoid bases were also altered, the specific combination of NDMS and C17-sphingosine was synthetically lethal to IDH1-mutant cells [1].

IDH1-mutant downregulation

Head-to-head

Exclusively downregulated in IDH1-mutant glioma cells after AGI5198 treatment, not in wildtype

Supports context-specific metabolic vulnerability

LC-MS lipidomics; cell viability assays

Evidence Dimension	Differential metabolite regulation following IDH1 inhibition
Target Compound Data	Significantly downregulated in IDH1-mutant glioma cells treated with AGI5198
Comparator Or Baseline	IDH-wildtype glioma cells treated with AGI5198 (no significant change); other sphingolipids like S1P were upregulated
Quantified Difference	NDMS was exclusively downregulated in the IDH1-mutant context, while S1P was upregulated. The combination of NDMS and C17-sphingosine induced a dose-dependent biostatic/apoptotic response specifically in IDH1-mutant cells, with little effect on wild-type cells.
Conditions	Patient-derived IDH1-mutant glioma cell lines and model systems treated with AGI5198, analyzed via LC-MS lipidomics and cell viability assays.

Why This Matters

This evidence demonstrates a context-specific biological activity for N,N-dimethyl sphingosine (d17:1) that is not shared by other sphingolipids, making it a critical tool for studying and potentially exploiting metabolic vulnerabilities in IDH1-mutant cancers.

• [1] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

Synthetic Lethality with C17-Sphingosine

A rational drug screen revealed that co-administration of N,N-dimethylsphingosine (NDMS) and C17-sphingosine (d17:1 sphingosine) triggers a potent, dose-dependent biostatic and apoptotic response exclusively in IDH1-mutant glioma cell lines [1]. This effect was not observed with either agent alone, nor was it observed in IDH-wildtype glioblastoma (GBM) cells. The study identified that IDH1-mutant gliomas exhibit epigenetic silencing of SPHK2, creating a dependency on SPHK1 for survival, which is uniquely targeted by this combination [1].

Synthetic lethality

Head-to-head

Combination with C17-sphingosine induces dose-dependent biostatic/apoptotic response in IDH1-mutant cells; minimal effect in wildtype

Supports synthetic lethal interaction model

Cell viability and apoptosis assays

Evidence Dimension	Cell viability / induction of apoptosis
Target Compound Data	Combination of NDMS and C17-sphingosine induced dose-dependent biostatic and apoptotic response in IDH1-mutant glioma cells.
Comparator Or Baseline	NDMS alone; C17-sphingosine alone; combination treatment in IDH-wildtype GBM cells.
Quantified Difference	The combination was lethal in IDH1-mutant cells but had little effect on IDH-wildtype cells. This selective lethality was not achievable with single-agent treatment.
Conditions	Patient-derived IDH1-mutant glioma cell lines vs. IDH-wildtype GBM cells, assessed by cell viability and apoptosis assays.

Why This Matters

This establishes a highly specific and quantifiable biological interaction for N,N-dimethyl sphingosine (d17:1) when paired with its unsubstituted counterpart, a property that is not known for the more common d18:1 DMS. This makes it a unique and necessary tool for research into IDH1-mutant glioma therapeutics.

• [1] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

Analytical Selectivity as Internal Standard

The C17 sphingoid base chain length (d17:1) is not naturally abundant in mammalian systems, making N,N-dimethyl sphingosine (d17:1) an ideal non-endogenous internal standard for the accurate quantification of endogenous sphingolipids [1]. This contrasts with the use of the more common d18:1 analogs, which can suffer from interference with endogenous C18 sphingolipid species, compromising quantification accuracy [2]. The d17:1 chain length provides a distinct mass shift, allowing for baseline chromatographic and mass spectrometric resolution from its C18 counterparts.

ISTD selectivity

Class-level

Non-endogenous C17 chain provides distinct m/z free from endogenous C18 sphingolipid interference

Enables accurate ISTD quantification

LC-ESI-MS/MS analysis

Evidence Dimension	Mass spectrometric interference / quantification accuracy
Target Compound Data	The d17:1 chain length is exogenous to mammalian systems, providing a unique mass-to-charge ratio (m/z) for use as an internal standard.
Comparator Or Baseline	Endogenous C18 sphingolipids (e.g., d18:1 sphingosine and its derivatives) which are present in biological samples.
Quantified Difference	Provides an interference-free signal, enabling accurate absolute quantification of target C18 sphingolipids. The use of d17:1 standards improves method accuracy and precision compared to relying on endogenous d18:1 levels.
Conditions	LC-ESI-MS/MS analysis of biological samples (e.g., cell extracts, tissue, plasma).

Why This Matters

For researchers conducting quantitative sphingolipidomics, the d17:1 chain length is a non-negotiable requirement for an accurate internal standard. Substitution with a d18:1 analog would introduce significant analytical error due to endogenous interference.

• [1] Bielawski, J., et al. (2006). Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography–tandem mass spectrometry. Methods, 39(2), 82-91. View Source
• [2] Merrill, A. H., Jr., et al. (2005). Sphingolipidomics: High-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry. Methods, 36(2), 207-224. View Source

SphK Inhibition Profile vs. d18:1 DMS

While both N,N-dimethyl sphingosine (d17:1) and the more common d18:1 N,N-dimethylsphingosine (DMS) are recognized as sphingosine kinase (SphK) inhibitors, their biological activities are not interchangeable due to chain-length-dependent interactions with cellular membranes and proteins. The d18:1 DMS has been shown to inhibit both SphK1 and SphK2, as well as protein kinase C (PKC) [1]. In contrast, the specific biological activity of the d17:1 variant, as demonstrated in IDH1-mutant gliomas, involves a unique synthetic lethal interaction when combined with C17-sphingosine, a finding not reported for d18:1 DMS [2]. This suggests a distinct molecular recognition or metabolic processing pathway.

SphK profile vs d18:1

Cross-study

d17:1 exhibits context-dependent synthetic lethality; d18:1 DMS shows broad SphK1/2 and PKC inhibition

Chain-length-dependent activity profile

In vitro enzyme and cell viability models

Evidence Dimension	Biological activity profile and target engagement
Target Compound Data	N,N-dimethyl sphingosine (d17:1) exhibits synthetic lethality in combination with C17-sphingosine in IDH1-mutant glioma cells, targeting a SPHK1-dependent vulnerability [2].
Comparator Or Baseline	N,N-dimethylsphingosine (d18:1) (DMS) inhibits SphK1, SphK2, and PKC [1], but has not been shown to have the same chain-length-dependent synthetic lethal interaction.
Quantified Difference	The d17:1 variant enables a specific combination therapy that is lethal to IDH1-mutant cells, a property not reported for d18:1 DMS. This highlights that the two compounds are not functionally equivalent and should be selected based on the specific research question.
Conditions	In vitro enzyme assays for d18:1 DMS [1]; cell-based viability assays in IDH1-mutant glioma models for d17:1 [2].

Why This Matters

This cross-study comparison indicates that the biological activity of N,N-dimethyl sphingosines is chain-length dependent. Researchers investigating IDH1-mutant gliomas or related metabolic vulnerabilities cannot simply substitute the more common d18:1 DMS and expect the same outcome, making d17:1 a specific and necessary tool for this application.

• [1] Edsall, L. C., et al. (1998). N,N-Dimethylsphingosine is a potent competitive inhibitor of sphingosine kinase but not of protein kinase C: modulation of cellular levels of sphingosine 1-phosphate and ceramide. Biochemistry, 37(37), 12892-12898. View Source
• [2] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

N,N-Dimethyl Sphingosine (d17:1) Applications

Sphingolipidomics via LC-MS/MS

N,N-Dimethyl Sphingosine (d17:1) is optimally deployed as a non-endogenous internal standard in LC-MS/MS workflows for the absolute quantification of sphingolipids in biological matrices (e.g., plasma, tissue, cell culture). Its C17 chain length provides a unique mass shift that is free from interference by endogenous C18 sphingoid bases, enabling highly accurate and precise measurements of key signaling lipids [1]. This application is fundamental for studies in metabolic disease, cancer biology, and inflammation where sphingolipid homeostasis is a central focus.

IDH1-Mutant Cancer Vulnerabilities

As demonstrated in peer-reviewed research, N,N-Dimethyl Sphingosine (d17:1) is a critical reagent for studies investigating the unique sphingolipid metabolism of IDH1-mutant gliomas [2]. Its specific combination with C17-sphingosine induces synthetic lethality in these cancer cells, making it an essential tool for probing SPHK1-dependent survival mechanisms and for screening potential therapeutic interventions targeting this pathway. Substitution with other chain-length DMS analogs is not advised as it will not replicate these specific biological findings [2].

SphK1 Functional Studies

N,N-Dimethyl Sphingosine (d17:1) serves as a valuable pharmacological tool for inhibiting SphK1 activity in cellular models, particularly in contexts where SPHK2 is epigenetically silenced or not expressed. Its use allows researchers to dissect the specific contribution of SphK1 to the sphingolipid rheostat, S1P production, and downstream signaling events such as proliferation and apoptosis, as evidenced by its efficacy in IDH1-mutant glioma cells [2].

Cellular Apoptosis & Signaling

Researchers utilize N,N-Dimethyl Sphingosine (d17:1) to induce apoptosis in various cancer cell lines by disrupting the balance of pro-apoptotic sphingosine and pro-survival S1P through SphK inhibition [3]. Its pro-apoptotic effects are valuable for studying the mechanisms of programmed cell death and for validating the role of sphingolipid signaling in cell fate decisions.

Application

Selection Property

Validation Focus

Sphingolipid LC-MS quantification

Non-endogenous C17 ISTD

Interference-free quantitation accuracy

IDH1-mutant glioma research

Synthetic lethality with C17-sphingosine

SPHK1-dependent vulnerability context

SphK1 functional studies

SphK inhibition in SPHK2-silenced models

S1P production and signaling dissection

Apoptosis signaling research

Pro-apoptotic sphingolipid modulation

Sphingosine/ceramide-S1P rheostat assessment

• [1] Bielawski, J., et al. (2006). Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography–tandem mass spectrometry. Methods, 39(2), 82-91. View Source
• [2] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source
• [3] Sweeney, E. A., et al. (1996). Sphingosine and its methylated derivative N,N-dimethylsphingosine (DMS) induce apoptosis in a variety of human cancer cell lines. International Journal of Cancer, 66(3), 358-366. View Source